Cas no 113017-09-7 (17-sulfanyl-16-(sulfanylmethyl)heptadecanoic acid)

• Product Name: 17-sulfanyl-16-(sulfanylmethyl)heptadecanoic acid
• CAS No: 113017-09-7
• MF: C₁₈H₃₆O₂S₂
• MW: 348.607243537903
• CID: 2609913
• PubChem ID: 14002900
• Update Time: 2025-04-21

17-sulfanyl-16-(sulfanylmethyl)heptadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 17-sulfanyl-16-(sulfanylmethyl)heptadecanoic acid
• DTXSID00554053
• 113017-09-7

• Inchi： 1S/C18H36O2S2/c19-18(20)14-12-10-8-6-4-2-1-3-5-7-9-11-13-17(15-21)16-22/h17,21-22H,1-16H2,(H,19,20)
• InChI Key： CKLODAPUDFLTKL-UHFFFAOYSA-N
• SMILES： SCC(CS)CCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 348.21567273Da
• Monoisotopic Mass: 348.21567273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 39.3Ų